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Compound of Interest

Compound Name: 3,3-Diethyl-2-methylheptane

Cat. No.: B15453870

f Get Quote

An In-depth Technical Guide to the Physical Properties of 3,3-Diethyl-2-methylheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
the branched alkane, 3,3-diethyl-2-methylheptane. The information is presented to be a

valuable resource for researchers, scientists, and professionals in drug development who may

encounter this compound in their work.

Core Physical Properties

3,3-Diethyl-2-methylheptane is a saturated hydrocarbon with the molecular formula C12H26.
[1] Its physical characteristics are typical of alkanes of similar molecular weight.

Table 1: Physical Properties of 3,3-Diethyl-2-methylheptane

Property Value
Molecular Formula C12H26
Molecular Weight 170.33 g/mol
Boiling Point 203 °C
Density 0.7870 g/cm3
Refractive Index 1.4384

Melting Point

-50.8 °C (estimated)
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Solubility Profile

As a nonpolar alkane, 3,3-diethyl-2-methylheptane is virtually insoluble in polar solvents such
as water.[2][3] Conversely, it is expected to be soluble in a range of nonpolar organic solvents
like hexane, benzene, and toluene, a characteristic shared with other long-chain alkanes such
as dodecane.[4] The principle of "like dissolves like" governs its solubility, where the van der
Waals forces between the alkane and nonpolar solvent molecules are readily established.[2][3]

Experimental Protocols

While specific experimental documentation for the determination of the physical properties of
3,3-diethyl-2-methylheptane is not readily available in the literature, the following are detailed
methodologies for the key experiments that would be employed.

Boiling Point Determination (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common method for its determination is through distillation.

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
distillation head with a port for a thermometer, a condenser, and a receiving flask.

o Sample Preparation: The liquid sample, 3,3-diethyl-2-methylheptane, is placed in the
round-bottom flask along with boiling chips to ensure smooth boiling.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises into the distillation
head.

o Temperature Measurement: The thermometer is positioned so that the top of the bulb is level
with the side arm of the distillation head, ensuring it measures the temperature of the vapor
that is in equilibrium with the liquid.

o Data Recording: The temperature is recorded when it stabilizes during the distillation of the
liquid. This stable temperature is the boiling point.

Density Determination (Pycnometer Method)
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The density of a liquid can be accurately determined using a pycnometer, a flask with a

specific, known volume.

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is
accurately measured.

Mass of Pycnometer with Sample: The pycnometer is filled with 3,3-diethyl-2-
methylheptane, ensuring no air bubbles are present. The excess liquid is removed, and the
exterior is carefully dried. The filled pycnometer is then weighed.

Volume Determination: The volume of the pycnometer is determined by repeating the
process with a reference liquid of known density, such as water.

Calculation: The density of the sample is calculated by dividing the mass of the sample
(mass of filled pycnometer minus mass of empty pycnometer) by the volume of the
pycnometer.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a
known refractive index.

Sample Application: A few drops of 3,3-diethyl-2-methylheptane are placed on the prism of
the refractometer.

Measurement: The prisms are closed, and the light source is adjusted. The user looks
through the eyepiece and adjusts the controls until the dividing line between the light and
dark fields is sharp and centered on the crosshairs.

Reading the Value: The refractive index is read directly from the instrument's scale. The
temperature should also be recorded, as the refractive index is temperature-dependent.

Visualizations

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15453870?utm_src=pdf-body
https://www.benchchem.com/product/b15453870?utm_src=pdf-body
https://www.benchchem.com/product/b15453870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15453870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the logical workflow for the experimental determination of a
liquid's boiling point.

Workflow for Boiling Point Determination

Start: Prepare Sample

Assemble Distillation Apparatus

y

Add Sample and Boiling Chips to Flask

y

Gently Heat the Flask

Liquid Vaporizes and Rises

Measure Vapor Temperature with Thermometer

Yes
Y

Record Boiling Point

End: Clean Apparatus
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Caption: A flowchart illustrating the key steps in determining the boiling point of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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